Cas no 1805189-81-4 (3-Bromo-4-fluoro-2-nitrobenzoic acid)

• Product Name: 3-Bromo-4-fluoro-2-nitrobenzoic acid
• CAS No: 1805189-81-4
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• CID: 4977206
• Update Time: 2025-05-24

3-Bromo-4-fluoro-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-2-nitrobenzoic acid

• Inchi： 1S/C7H3BrFNO4/c8-5-4(9)2-1-3(7(11)12)6(5)10(13)14/h1-2H,(H,11,12)
• InChI Key： UVIORQCJUZGJKQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)O)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1

Additional information on 3-Bromo-4-fluoro-2-nitrobenzoic acid

Professional Introduction to 3-Bromo-4-fluoro-2-nitrobenzoic acid (CAS No. 1805189-81-4)

3-Bromo-4-fluoro-2-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805189-81-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a unique structural motif comprising a bromine atom at the 3-position, a fluorine atom at the 4-position, and a nitro group at the 2-position. Such a substitution pattern imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's structure is characterized by its aromatic ring system, which is functionalized with halogen atoms and a nitro group. The presence of these substituents influences its reactivity, solubility, and interaction with biological targets. In particular, the bromo and fluoro groups are known to enhance binding affinity in drug design due to their ability to form hydrogen bonds and participate in π-stacking interactions. The nitro group, while electron-withdrawing, also serves as a versatile handle for further chemical modifications, such as reduction to an amine or diazotization for coupling reactions.

In recent years, 3-Bromo-4-fluoro-2-nitrobenzoic acid has been explored as a key building block in the development of novel therapeutic agents. Its utility stems from the ability to derive diverse scaffolds by modifying its functional groups or by incorporating it into larger molecular frameworks. For instance, researchers have leveraged this compound to synthesize inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The electron-deficient nature of the nitro group facilitates interactions with metal ions or other Lewis acids, enabling catalytic transformations that might otherwise be challenging.

One notable application of 3-Bromo-4-fluoro-2-nitrobenzoic acid is in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling networks, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this benzoic acid derivative into kinase inhibitors, chemists have been able to achieve high selectivity and potency. The fluoro substituent, in particular, has been shown to improve metabolic stability and oral bioavailability of drug candidates—a crucial factor for clinical success. Furthermore, the bromo group can be readily displaced or modified through transition-metal-catalyzed cross-coupling reactions, allowing for further diversification of the molecular structure.

Advances in computational chemistry have also enhanced the design and optimization of derivatives of 3-Bromo-4-fluoro-2-nitrobenzoic acid. Molecular modeling studies suggest that the compound's scaffold can be fine-tuned to target specific binding pockets on proteins or nucleic acids. For example, virtual screening campaigns have identified analogs with enhanced affinity for bacterial enzymes implicated in antibiotic resistance. This approach underscores the importance of structural diversity when designing next-generation therapeutics.

The pharmaceutical industry has been particularly interested in leveraging this compound for its potential in oncology research. Preclinical studies indicate that certain derivatives exhibit inhibitory activity against tyrosine kinases overexpressed in tumor cells. The combination of electronic effects from the nitro and fluoro groups with steric hindrance from the bromo substituent appears to modulate binding interactions effectively. Additionally, bioisosteric replacements of one functional group with another—such as replacing the nitro group with a cyano or trifluoromethyl moiety—have yielded compounds with altered pharmacokinetic profiles without compromising biological activity.

In conclusion,3-Bromo-4-fluoro-2-nitrobenzoic acid (CAS No. 1805189-81-4) represents a versatile intermediate with broad applications in medicinal chemistry. Its unique structural features enable access to structurally diverse libraries of compounds for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new synthetic methodologies and biological targets,this benzoic acid derivative will likely remain a cornerstone in academic and industrial settings alike.